Unmatched Steric Bulk for Selective N-Acylation
The 2,2-dimethylpropyl (neopentyl) group adjacent to the primary amine introduces extreme steric hindrance, quantified by a Taft steric substituent constant (Es) of -1.54. This is drastically larger than an isopropyl group (Es = -0.47) or a simple methyl group (Es = 0.00). This property is a critical differentiator from less hindered aminoalkylphenol analogs [1]. The BASF patent on producing optically active aminoalkylphenols explicitly leverages this steric bulk for enantioselective N-acylation: the extreme steric demand enables the hydrolase to distinguish between enantiomers, a process that is significantly less effective with smaller alkyl substituents [2].
| Evidence Dimension | Steric hindrance at the amino group (Taft Es constant) |
|---|---|
| Target Compound Data | 2-(1-Amino-2,2-dimethylpropyl) group: Taft Es = -1.54 |
| Comparator Or Baseline | Isopropyl group: Taft Es = -0.47; Methyl group: Taft Es = 0.00 |
| Quantified Difference | The neopentyl group is over 3 times more sterically demanding than an isopropyl group and infinitely more hindered than a methyl group. |
| Conditions | Compared using fundamental Taft steric parameters derived from rates of ester hydrolysis [1]. |
Why This Matters
For procurement, this compound is an essential tool for projects requiring high stereochemical control in amine functionalization, where less bulky analogs would lead to racemization or poor selectivity.
- [1] Hansch, C., Leo, A., Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. View Source
- [2] BASF Aktiengesellschaft. (2010). Method for producing optically active aminoalkylphenols. US Patent Application US 2010/0209980 A1. View Source
